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Gold Leaching Methods at a Glance

Chloride and bromide leaching are both considered modern alternatives to traditional cyanidation. The table

below summarizes their core characteristics and performance based on recent research.

Feature Chloride Leaching Bromide Leaching

Basic Dissolves gold to form gold-chloride complexes  Dissolves gold to form gold-bromide
Principle (AuCly) [1] [2]. complexes (AuBry’) [3].

Typical Sodium hypochlorite, Ferric chloride (FeCls), Bromide salts with an oxidant (e.g.,
Lixiviants Cupric chloride (CuCly) [4] [1] [5]. Bry) [3].

| Reported Gold Recovery | Free-Milling Ore: Up to 94% in 3 hours [4]. Refractory Ore: ~58-100%
(after mechanical activation) [4] [6]. | Up to 97.93% from a micro-disseminated concentrate in 8 hours [3]. | |
Reaction Kinetics | Very fast; up to 8x faster than cyanidation for free-milling ores [4]. | Fast; high
efficiency achieved within several hours [3]. | | Key Advantage | Faster than cyanidation, can use seawater
chlorides, effective for free-milling ores [4] [1]. | High efficiency on refractory/concentrated ores, high
stability of complex [3]. | | Key Disadvantage | Lower efficiency on refractory ores without pre-treatment,

corrosive nature [4]. | Reagents can be more expensive and hazardous than chlorides [7]. | | Environmental
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Profile | "Greener" than cyanide, but still requires careful handling and neutralization of waste acids [4] [8]. |
Non-cyanide and marketed as "absolutely non-cyanide," but environmental impact of bromide residues must

be managed [3]. |

Comparative Experimental Data

The following tables synthesize key quantitative data from research publications to facilitate a direct

comparison of the two methods' performance under different conditions.

Table 1: Direct Performance Comparison on Different Ore Types

Ore Type Leaching Method Optimal Conditions Gold Recovery Citation

| Refractory & Free-Milling | Hypochlorite-Assisted Chloride | 1 M HCI, 5 M CI~, 2% NaOClI, 80°C, 3
hours | Free-Milling: 94% Refractory: 58% | [4] | | Mechanically Activated Refractory Sulfide
Concentrate | Chloride-Hypochlorite | 45-min milling, 25°C, 30 min leaching | ~100% | [6] | | Micro-
disseminated Gold Concentrate | Bromide | 8 hours leaching | 97.93% | [3] |

Table 2: Key Operational Parameters and Requirements

Parameter Chloride Leaching Bromide Leaching

Oxidation-Reduction High ORP required; >800-1000 mV with Not specified in results, but a

Potential (ORP) NaOCI [4]. strong oxidant is essential.

Temperature Works at ambient but optimized at Reaction rate accelerates with
elevated temps (e.g., 80°C) [4]. increased temperature [3].

pH & Solution Effective in acidic conditions; Typically conducted in acidic

Chemistry Hypochlorous acid (HOCI) is most potent  conditions.

oxidant at pH 3.5-7.5 [6].

Ore Pre-treatment Efficiency on refractory ores greatly Not explicitly detailed, but the
enhanced by mechanical activation process is effective on
(crushing, milling) [6]. concentrated material [3].
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Detailed Experimental Protocols

For researchers looking to replicate or evaluate these methods, here are the summarized protocols from the

key studies.

Hypochlorite-Assisted Chloride Leaching Protocol

This methodology is adapted from a 2025 study on refractory and free-milling ores [4].

¢ Oxidant Selection: Test oxidants like cupric chloride, ferric chloride, and sodium hypochlorite.
Sodium hypochlorite is found to be particularly effective, raising the ORP to suitable levels (>800 mV
for refractory ore, >1000 mV for free-milling ore).
¢ Leaching Conditions:
o Prepare the leaching solution with 1 M HCI and a total chloride concentration (CI~) of 5 M.
o Add 2% sodium hypochlorite (NaOCI) as the oxidant.
o The leaching should be conducted at an elevated temperature of 80°C.
o The reaction is rapid, with optimal recovery achieved within 3 hours.

Bromide Leaching Protocol

This methodology is based on a study of micro-disseminated gold concentrate [3].

e System Setup: Establish a non-cyanide bromide leaching system. The specific reagents (bromide
salt and oxidant) are not detailed in the abstract, but bromine (Brz2) is a common choice.
¢ Parameter Optimization:
o Concentration: Increase the concentrations of the leaching agent and oxidant to boost the
gold leaching rate.
o Temperature: Raise the temperature to accelerate the reaction kinetics.
e Leaching Duration: Under optimized conditions, a gold leaching efficiency of 97.93% can be
achieved after 8 hours.

Mechanically Enhanced Chloride Leaching Protocol

This protocol from a 2013 study highlights the critical role of pre-treatment for refractory ores [6].
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¢ Mechanical Activation: Subject the refractory sulfide concentrate to mechanical milling (e.g., for 45
minutes). This drastically increases the specific surface area and introduces crystal lattice strain.
e Leaching Process:
o Use a chloride-hypochlorite solution at room temperature (25°C).
o Agitate the mixture. Due to the pre-treatment, 100% gold extraction can be achieved in as
little as 30 minutes, compared to only 37.2% after 8 hours for non-activated material.

Process Workflow and Comparison

The following diagrams illustrate the general workflows for the chloride and bromide leaching processes,

highlighting their key steps and differences.
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Key Insights for Method Selection

e For Speed and Free-Milling Ores: Hypochlorite-assisted chloride leaching is superior, offering
cyanide-comparable recovery in a fraction of the time [4].

¢ For Stubborn Refractory Ores: Bromide leaching demonstrates a high recovery rate on micro-
disseminated concentrates where other methods may struggle [3].
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e The Pre-treatment Factor: The efficiency of chloride leaching on refractory ores is highly dependent
on mechanical activation. Without it, recovery can be very low [6].

e The Economic Angle: Chloride-based methods benefit from the low cost and wide availability of
reagents (e.g., bleach, hydrochloric acid). Bromide reagents are generally more expensive [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. sciencedirect.com/science/article/pii/S0959652619321584 [sciencedirect.com]

2. US9732398B2 - Chloride for the process of leaching gold [patents.google.com]

3. The Direct Leaching of Micro-disseminated Gold ... | SpringerLink [link.springer.com]

4. Responses of the refractory and free-milling gold ores to chloride ... [pureportal.coventry.ac.uk]
5. [PDF] Kinetics and mechanisms of gold dissolution by ferric chloride ... [semanticscholar.org]
6. (PDF) Chloride —hypochlorite leaching of gold from a mechanically... [academia.edu]

7. (1) bromide - Wikipedia Gold [en.m.wikipedia.org]

8. How To Leach Ore With Chlorination Gold [sciencing.com]

To cite this document: Smolecule. [gold tribromide vs chloride leaching comparison]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b570179#gold-tribromide-vs-

chloride-leaching-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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